
3-Methoxybutan-1-ol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methoxybutan-1-ol

Cat. No.: B165606 Get Quote

In-Depth Technical Guide: 3-Methoxybutan-1-ol
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of

3-Methoxybutan-1-ol, a compound of interest in various scientific and industrial applications,

including its use as a solvent for paints, pharmaceuticals, and cosmetics.[1]

Physicochemical Data Summary
The following table summarizes the key quantitative data for 3-Methoxybutan-1-ol.
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Property Value Source

Molecular Formula C5H12O2 [2][3]

Molecular Weight 104.15 g/mol [1][2]

CAS Number 2517-43-3 [1][3]

Appearance Colorless liquid [1]

Density 0.92 g/cm³ [1]

Boiling Point 161 °C [1]

Melting Point -85 °C [1][4]

Flash Point 117.00 °F (47.00 °C) [3]

Water Solubility Miscible [1]

Refractive Index 1.416 (at 20 °C) [1]

Experimental Protocols
Synthesis of 3-Methoxybutan-1-ol
A common method for the synthesis of 3-Methoxybutan-1-ol is the reduction of 3-

methoxybutanal with hydrogen.[1] This process typically involves the following steps:

Hydrogenation Setup: A high-pressure reactor is charged with 3-methoxybutanal and a

suitable catalyst, such as Raney nickel or a palladium-based catalyst.

Reaction Conditions: The reactor is pressurized with hydrogen gas, and the mixture is

heated. The precise temperature and pressure are optimized to ensure efficient conversion

and minimize side reactions.

Monitoring: The reaction progress is monitored by techniques such as gas chromatography

(GC) to determine the consumption of the starting material and the formation of the product.

Work-up: Once the reaction is complete, the catalyst is filtered off. The crude product is then

purified, typically by distillation, to yield pure 3-Methoxybutan-1-ol.
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Logical Workflow
The following diagram illustrates a generalized workflow for the quality control analysis of

synthesized 3-Methoxybutan-1-ol.
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Caption: Quality Control Workflow for 3-Methoxybutan-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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